Cas no 42491-33-8 (Phosphine,(1,1-dimethylethyl)bis(trimethylsilyl)-)

• Product Name: Phosphine,(1,1-dimethylethyl)bis(trimethylsilyl)-
• CAS No: 42491-33-8
• MF: C₁₀H₂₇PSi₂
• MW: 234.46614575386
• CID: 325161
• PubChem ID: 4186631
• Update Time: 2025-04-19

Phosphine,(1,1-dimethylethyl)bis(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine,(1,1-dimethylethyl)bis(trimethylsilyl)-
• tert-butyl-bis(trimethylsilyl)phosphane
• TERT-BUTYLBIS(TRIMETHYLSILYL)PHOSPHINE
• AC1N4YKI
• AG-F-51105
• Bis(trimethylsilyl)-t-butylphosphin
• bis(trimethylsilyl)-tert-butylphosphine
• CTK4I6299
• tBuP(SiMe3)2
• 42491-33-8
• SCHEMBL1451022
• DTXSID80400488
• t-butylbis(trimethylsilyl)phosphine
• AKOS032949281

• Inchi： 1S/C10H27PSi2/c1-10(2,3)11(12(4,5)6)13(7,8)9/h1-9H3
• InChI Key： ZRCWXWUJAZXNPP-UHFFFAOYSA-N
• SMILES： P(C(C)(C)C)([Si](C)(C)C)[Si](C)(C)C

Computed Properties

• Exact Mass: 234.13900
• Monoisotopic Mass: 234.13889093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 13.59000
• LogP: 4.93660